Cas no 138305-19-8 (1-Phenyl-1H-pyrido[2,3-d][1,3]oxazine-2,4-dione)

• Product Name: 1-Phenyl-1H-pyrido[2,3-d][1,3]oxazine-2,4-dione
• CAS No: 138305-19-8
• MF: C₁₃H₈N₂O₃
• MW: 240.21422290802
• CID: 1077129
• PubChem ID: 15665359
• Update Time: 2025-05-21

1-Phenyl-1H-pyrido[2,3-d][1,3]oxazine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1-Phenyl-1H-pyrido[2,3-d][1,3]oxazine-2,4-dione
• 1-Phenyl-2H-pyrido[2,3-d][1,3]oxazine-2,4(1H)-dione
• 1-phenyl-2H-pyrido< 2,3-d> < 1,3> oxazine-2,4(1H)-dione
• 2,4-dioxo-1-phenyl-1,4-dihydro-2H-pyrid< 2,3-d> oxazine
• AG-L-22018
• CTK4C1190
• FT-0682589
• I14-14764
• N-phenyl-3-azaisatoic anhydride
• DB-063244
• DTXSID50576543
• SCHEMBL1522773
• 138305-19-8
• AKOS015840717
• 1-phenylpyrido[2,3-d][1,3]oxazine-2,4-dione

• MDL： MFCD17011892
• Inchi： 1S/C13H8N2O3/c16-12-10-7-4-8-14-11(10)15(13(17)18-12)9-5-2-1-3-6-9/h1-8H
• InChI Key： DYAATSZZCAOJLG-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=NC=2N(C1=O)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 240.05354
• Monoisotopic Mass: 240.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 59.5Ų

Experimental Properties

• PSA: 59.5

1-Phenyl-1H-pyrido[2,3-d][1,3]oxazine-2,4-dione Security Information

• HazardClass：IRRITANT

Additional information on 1-Phenyl-1H-pyrido[2,3-d][1,3]oxazine-2,4-dione

Recent Advances in the Study of 1-Phenyl-1H-pyrido[2,3-d][1,3]oxazine-2,4-dione (CAS: 138305-19-8)

The compound 1-Phenyl-1H-pyrido[2,3-d][1,3]oxazine-2,4-dione (CAS: 138305-19-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a versatile scaffold in drug discovery. Its fused heterocyclic structure, featuring both pyridine and oxazine rings, provides a rigid framework that can interact with various biological targets. Researchers have explored its utility in the development of kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds. The presence of the phenyl group at the 1-position further enhances its binding affinity to hydrophobic pockets in target proteins.

One of the most promising applications of 1-Phenyl-1H-pyrido[2,3-d][1,3]oxazine-2,4-dione is in the field of oncology. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a selective inhibitor of cyclin-dependent kinases (CDKs), particularly CDK4 and CDK6. The compound exhibited nanomolar potency in vitro and showed significant tumor growth inhibition in xenograft models. These findings suggest its potential as a lead compound for the development of next-generation CDK inhibitors.

In addition to its anticancer properties, recent research has explored the compound's antimicrobial potential. A team from the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters that derivatives of 1-Phenyl-1H-pyrido[2,3-d][1,3]oxazine-2,4-dione showed potent activity against drug-resistant strains of Staphylococcus aureus. The mechanism of action appears to involve inhibition of bacterial DNA gyrase, making it a promising candidate for addressing antibiotic resistance.

The synthesis of 1-Phenyl-1H-pyrido[2,3-d][1,3]oxazine-2,4-dione has also seen recent advancements. A novel one-pot synthesis method was developed by researchers at MIT, significantly improving the yield and purity of the compound. This methodological breakthrough, published in Organic Letters, has facilitated more efficient production of the compound and its derivatives for biological testing.

Despite these promising developments, challenges remain in the clinical translation of 1-Phenyl-1H-pyrido[2,3-d][1,3]oxazine-2,4-dione-based therapeutics. Pharmacokinetic studies indicate that the compound has moderate bioavailability and requires structural optimization to improve its metabolic stability. Current research efforts are focused on developing prodrug strategies and formulation approaches to overcome these limitations.

In conclusion, 1-Phenyl-1H-pyrido[2,3-d][1,3]oxazine-2,4-dione represents a promising scaffold in medicinal chemistry with diverse therapeutic applications. The recent studies highlighted in this brief demonstrate its potential in oncology and antimicrobial therapy, while also identifying areas for further optimization. Continued research on this compound and its derivatives may yield novel therapeutic agents addressing unmet medical needs.